11-(4-Cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one

• Molecular Formula: C30H32F2O2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 11-(4-cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C30H32F2O2/c1-3-30(31,32)29(34)15-14-26-24-12-10-21-16-22(33)11-13-23(21)27(24)25(17-28(26,29)2)20-8-6-19(7-9-20)18-4-5-18/h1,6-9,16,18,24-26,34H,4-5,10-15,17H2,2H3
• InChI Key: OWPPSPZDYGHPAN-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C4CCC(=O)C=C4CCC3C1CCC2(C(C#C)(F)F)O)C5=CC=C(C=C5)C6CC6

Description

Preparation Methods

The synthesis of CID 127020967 involves several steps. One common method includes the reaction of 2-fluoro-4-nitrophenylacetic acid with a Vilsmeier reagent, followed by quenching in an aqueous solution to obtain an intermediate . This intermediate is then further processed using solvents and additional reagents to yield the final product. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity.

Chemical Reactions Analysis

CID 127020967 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. For instance, it can participate in oxidation reactions facilitated by water radical cations, which can convert aromatic amines into quaternary ammonium cations . Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CID 127020967 has a wide range of scientific research applications. In chemistry, it is used as a reagent in synthetic organic chemistry to study reaction mechanisms and develop new synthetic methodologies. In biology, it can be used to investigate the biochemical pathways and molecular interactions within cells. In medicine, it has potential applications in drug development due to its unique chemical structure and reactivity. In industry, it can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 127020967 involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used. For example, in drug development, it may target specific proteins involved in disease pathways to exert therapeutic effects.

Comparison with Similar Compounds

CID 127020967 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with related chemical structures or functional groups, such as (8S,11R,13S,14S,17S)-11-(4-cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one . These compounds may share some chemical properties but differ in their reactivity, stability, and applications. The unique features of CID 127020967, such as its specific functional groups and stereochemistry, make it distinct and valuable for various scientific research applications.

Biological Activity

The compound 11-(4-Cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one is a complex organic molecule with a steroid-like structure. Its unique configuration and functional groups suggest potential applications in medicinal chemistry and biological research.

Chemical Structure and Properties

This compound is characterized by a multi-cyclic framework and various functional groups that contribute to its biological activity. The presence of a cyclopropylphenyl group and a difluoroprop-2-ynyl moiety enhances its potential interactions within biological systems.

Biological Activities

The biological activities of this compound can be categorized into several key areas:

1. Anticancer Properties
Research indicates that compounds with similar structures exhibit significant anticancer activities. They can inhibit tumor growth and induce apoptosis in various cancer cell lines. The specific mechanisms may involve the modulation of signaling pathways associated with cell proliferation and survival.

2. Hormonal Activity
Given its steroid-like nature, this compound may interact with hormone receptors. This interaction could lead to hormonal modulation effects, which are crucial for the development of therapeutic agents targeting endocrine disorders.

3. Antioxidant Activity
The structural features of this compound suggest it may possess antioxidant properties. It could scavenge free radicals and protect cells from oxidative stress, contributing to its potential use in preventing oxidative damage-related diseases.

Synthesis and Interaction Studies

The synthesis of this compound typically involves multi-step organic reactions optimized for yield and purity through techniques like chromatography. Understanding its interactions with biological systems is critical for elucidating its mechanism of action.

Table: Comparison of Similar Compounds

Compound Name	Structural Features	Biological Activity
Compound A	Similar steroid core; different substituents	Anticancer
Compound B	Contains a cyclopropyl group; different ring system	Hormonal modulation
Compound C	Fused ring system; variations in functional groups	Antioxidant

The uniqueness of the target compound lies in its specific combination of substituents and stereochemistry, which may confer distinct biological activities not found in these similar compounds.